Cas no 2229486-09-1 (tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate
• CAS No: 2229486-09-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6008619
• PubChem ID: 165975310
• Update Time: 2025-11-01

tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate
• tert-butyl N-[2,2-dimethyl-1-(2-methyloxiran-2-yl)propyl]carbamate
• EN300-1874994
• 2229486-09-1

• Inchi： 1S/C13H25NO3/c1-11(2,3)9(13(7)8-16-13)14-10(15)17-12(4,5)6/h9H,8H2,1-7H3,(H,14,15)
• InChI Key： MZURWTZRWPHHKG-UHFFFAOYSA-N
• SMILES： O1CC1(C)C(C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate (CAS: 2229486-09-1)

The compound tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate (CAS: 2229486-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing carbamate derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential in modulating enzymatic activity and improving drug bioavailability, making it a critical scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key building block in the synthesis of novel cysteine protease inhibitors. The researchers demonstrated that the epoxide moiety of tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate could undergo selective ring-opening reactions with nucleophilic residues in the active site of target enzymes, leading to irreversible inhibition. This mechanism showed promise in the treatment of parasitic infections, particularly those caused by Trypanosoma and Leishmania species.

Further investigations into the compound's pharmacokinetic properties revealed its ability to cross the blood-brain barrier, as reported in a recent ACS Chemical Neuroscience publication. This characteristic makes it particularly valuable for the development of central nervous system (CNS)-targeting drugs. The study utilized advanced molecular modeling techniques to predict the compound's binding affinity with various neurological targets, suggesting potential applications in neurodegenerative disease treatment.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate. A 2024 Organic Process Research & Development paper detailed an improved asymmetric synthesis route that achieved 92% enantiomeric excess, addressing previous challenges in stereochemical control. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity.

The compound's stability under various physiological conditions was thoroughly investigated in a recent European Journal of Pharmaceutical Sciences report. The findings indicated that the tert-butyl carbamate group provides excellent protection against premature degradation while maintaining sufficient lability for controlled drug release. This balance makes the compound particularly suitable for prodrug design strategies in targeted therapy approaches.

Emerging applications in cancer research have also been reported, with studies demonstrating the compound's utility as a warhead in targeted covalent inhibitors for oncogenic proteins. A Nature Chemical Biology publication highlighted its incorporation into small molecules designed to selectively target mutant forms of KRAS, a notoriously challenging drug target in oncology. The research team reported significant tumor growth inhibition in preclinical models using these designed inhibitors.

As research continues, the unique chemical properties of tert-butyl N-2,2-dimethyl-1-(2-methyloxiran-2-yl)propylcarbamate (CAS: 2229486-09-1) position it as a valuable tool in drug discovery and development. Its versatility as both a synthetic intermediate and a potential therapeutic agent underscores its importance in contemporary medicinal chemistry. Future studies are expected to further explore its applications in various therapeutic areas and continue optimizing its synthetic accessibility for large-scale pharmaceutical production.